Cas no 90435-93-1 (Isoquinoline, 6-bromodecahydro-, hydrobromide)

• Product Name: Isoquinoline, 6-bromodecahydro-, hydrobromide
• CAS No: 90435-93-1
• MF: C₉H₁₇Br₂N
• MW: 299.045981168747
• CID: 1950771
• PubChem ID: 2776085
• Update Time: 2025-04-21

Isoquinoline, 6-bromodecahydro-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 6-bromodecahydro-, hydrobromide
• 6-Bromodecahydroisoquinoline hydrobromide
• SCHEMBL2318302
• Isoquinoline, 6-bromodecahydro-, hydrobromide (1:1)
• 90435-93-1
• 6-bromo-1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinoline;hydrobromide
• 6-bromoperhydroisoquinoline hydrobromide

• Inchi： 1S/C9H16BrN.BrH/c10-9-2-1-8-6-11-4-3-7(8)5-9;/h7-9,11H,1-6H2;1H
• InChI Key： MULJNNJCIXOMNU-UHFFFAOYSA-N
• SMILES： BrC1CCC2CNCCC2C1.Br

Computed Properties

• Exact Mass: 298.971
• Monoisotopic Mass: 296.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų